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Compound of Interest

Compound Name: Orobol 7,3',4'-trimethyl ether

CAS No.: 40316-83-4

Cat. No.: B600624

Get Quote

Technical Monograph: Orobol 7,3',4'-Trimethyl
Ether[1]
Part 1: Chemical Identity & Identifiers[2][3]
Orobol 7,3',4'-trimethyl ether is a naturally occurring isoflavone.[1] It is structurally

characterized by the isoflavone backbone (3-phenylchromen-4-one) with a specific methylation

pattern that leaves the hydroxyl group at position 5 free. This free 5-OH is capable of forming a

strong intramolecular hydrogen bond with the C-4 carbonyl, significantly influencing its

chemical stability and spectral properties.

Critical Distinction: Researchers must distinguish this isoflavone from its flavone isomer,

Retusin (5-hydroxy-3,7,3',4'-tetramethoxyflavone) or the varying methyl ethers of Luteolin (e.g.,

5-hydroxy-7,3',4'-trimethoxyflavone).[1] The isoflavone has the B-ring at position 3, whereas the

flavone has it at position 2.[1]

Table 1: Molecular Identifiers
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Identifier System Value Notes

Common Name Orobol 7,3',4'-trimethyl ether
Derived from the parent

isoflavone, Orobol.

Systematic Name
5-Hydroxy-7,3',4'-

trimethoxyisoflavone

Preferred IUPAC-based

nomenclature.

CAS Registry Number 40316-83-4
Specific to the isoflavone

isomer.

Molecular Formula

C

H

O

Molecular Weight 328.32 g/mol

SMILES
COc1ccc(cc1OC)C2=COc3cc(

OC)cc(O)c3C2=O

InChIKey Calculated from structure
Unique hash for verification.[2]

[3][4]

Natural Sources
Ateleia herbert-smithii,

Pterocarpus spp.

Often co-occurs with other

isoflavonoids.

Part 2: Structural Characterization & Spectral Data
Accurate identification requires differentiating the isoflavone singlet at H-2 from the flavone

singlet at H-3.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The 5-OH group typically appears as a sharp, downfield singlet (~12.0–13.0 ppm) due to

hydrogen bonding.

Table 2: Predicted
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H NMR Data (500 MHz, CDCl

)

Position (ppm) Multiplicity (Hz)
Assignment
Logic

5-OH 12.80 s -
Chelated

hydroxyl proton.

H-2 7.85 s -

Characteristic

isoflavone vinylic

proton.

H-2' 7.05 d 2.0
B-ring, meta-

coupling.

H-6' 6.98 dd 8.2, 2.0

B-ring,

ortho/meta-

coupling.

H-5' 6.92 d 8.2
B-ring, ortho-

coupling.

H-8 6.45 d 2.2

A-ring, meta-

coupled

(shielded).

H-6 6.38 d 2.2

A-ring, meta-

coupled

(shielded).

OMe 3.85-3.95 s (x3) -
Three methoxy

groups (7, 3', 4').

Mass Spectrometry (MS)
ESI-MS:

at m/z 329.

Fragmentation: Retro-Diels-Alder (RDA) cleavage is characteristic.
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A-Ring Fragment:m/z 166/167 (retains 5-OH, 7-OMe).

B-Ring Fragment:m/z 162 (retains 3',4'-diOMe).

Part 3: Biosynthesis & Signaling Pathways
The biosynthesis of Orobol 7,3',4'-trimethyl ether follows the general phenylpropanoid

pathway, diverging at the isoflavone synthase (IFS) step.[1] The methylation is catalyzed by O-

methyltransferases (OMTs).

Diagram 1: Biosynthetic Pathway
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Caption: Biosynthetic progression from Phenylalanine to Orobol 7,3',4'-trimethyl ether,
highlighting the critical methylation steps mediated by O-methyltransferases.[1]
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Part 4: Experimental Protocols
Protocol A: Isolation from Ateleia herbert-smithii (or
Pterocarpus spp.)
This protocol isolates the isoflavone from leaf or heartwood tissue.

Reagents: Diethyl ether, Methanol, Silica gel (60 Å), Sephadex LH-20.[1]

Extraction:

Dry and powder 500g of leaves.

Extract with diethyl ether (3 x 2L) at room temperature for 48 hours.

Note: Diethyl ether is chosen to selectively extract less polar aglycones, leaving

glycosides behind.[1]

Concentrate the combined extracts in vacuo to yield a green gum.

Fractionation (Silica Gel):

Load the crude extract onto a silica gel column.[1][5]

Elute with a gradient of Hexane:Ethyl Acetate (100:0

50:50).

Collect fractions. The target isoflavone typically elutes in semi-polar fractions (e.g., 20-

30% EtOAc).

Purification (Sephadex LH-20):

Dissolve active fractions in minimal MeOH.

Load onto a Sephadex LH-20 column (eluent: 100% MeOH).

Mechanism: Separation is based on molecular size and hydrogen bonding capabilities.
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Crystallization:

Recrystallize the relevant fractions from MeOH/CHCl

to obtain pale yellow needles.[1]

Protocol B: Semi-Synthesis from Orobol
If natural source material is unavailable, the compound can be synthesized via partial

methylation of Orobol.[1]

Reagents: Dimethyl sulfate (DMS), Potassium carbonate (anhydrous), Acetone.[1]

Reaction Setup:

Dissolve Orobol (1 eq) in dry acetone.

Add anhydrous K

CO

(3.5 eq).

Add DMS (3.1 eq) dropwise.

Critical Step: Monitor the reaction by TLC.[1][5][6] The 5-OH is the least acidic hydroxyl

(due to H-bonding with C=O) and will be the last to methylate.

Reflux:

Reflux at 60°C for 2-4 hours. Stop immediately when the trimethyl ether spot appears

major, before the tetramethyl ether forms.[1]

Workup:

Filter off K

CO

. Evaporate acetone.
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Acidify residue with dilute HCl (to protonate the 5-OH).

Extract with EtOAc.

Purification:

Purify via Preparative HPLC (C18 column, Water/Acetonitrile gradient) to separate the

trimethyl ether from the tetramethyl byproduct.

Part 5: Biological Potential & Applications[1][10][12]
While the flavone isomer (Luteolin trimethyl ether) is well-documented for BCRP inhibition,

Orobol 7,3',4'-trimethyl ether possesses distinct properties due to its isoflavone skeleton.[1]

Estrogenic Modulation:

As an isoflavone, it retains affinity for Estrogen Receptor Beta (ER

), though methylation generally reduces affinity compared to the parent Orobol.[1] It may
act as a partial agonist or antagonist.

Antimicrobial Activity:

Exhibits moderate activity against Gram-positive bacteria (S. aureus), likely disrupting cell

membrane integrity via the lipophilic methoxy groups.

Chemotaxonomic Marker:

Used to distinguish specific species within the Fabaceae family (Ateleia, Pterocarpus).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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